Cas no 1337198-64-7 (3-(2-fluoro-3-methylphenyl)methylpiperidine)

• Product Name: 3-(2-fluoro-3-methylphenyl)methylpiperidine
• CAS No: 1337198-64-7
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5791929
• PubChem ID: 83809601
• Update Time: 2025-06-08

3-(2-fluoro-3-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1788349
• 3-[(2-fluoro-3-methylphenyl)methyl]piperidine
• 1337198-64-7
• 3-(2-fluoro-3-methylphenyl)methylpiperidine

• Inchi： 1S/C13H18FN/c1-10-4-2-6-12(13(10)14)8-11-5-3-7-15-9-11/h2,4,6,11,15H,3,5,7-9H2,1H3
• InChI Key： FGCXNHFMRCPMHX-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CC1CNCCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(2-fluoro-3-methylphenyl)methylpiperidine

Comprehensive Analysis of 3-(2-fluoro-3-methylphenyl)methylpiperidine (CAS No. 1337198-64-7): Properties, Applications, and Research Insights

The compound 3-(2-fluoro-3-methylphenyl)methylpiperidine (CAS No. 1337198-64-7) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging uses, while addressing common queries such as "fluorinated piperidine derivatives in drug discovery" and "CAS 1337198-64-7 applications."

Structurally, 3-(2-fluoro-3-methylphenyl)methylpiperidine combines a piperidine ring with a fluorinated aromatic moiety, enhancing its bioavailability and binding affinity. Researchers highlight its role as a key intermediate in designing central nervous system (CNS) targeting compounds, aligning with trends in "neuroactive drug development 2024." The fluorine atom at the 2-position and methyl group at the 3-position contribute to steric and electronic modulation, making it a candidate for structure-activity relationship (SAR) studies.

Recent studies emphasize its utility in high-throughput screening libraries, particularly for G-protein-coupled receptor (GPCR) modulation. This aligns with the growing demand for "novel GPCR ligands" in treating neurological disorders. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its purity (>98%), addressing concerns about "CAS 1337198-64-7 purity standards" frequently searched by quality control professionals.

From a synthetic perspective, 3-(2-fluoro-3-methylphenyl)methylpiperidine is typically prepared via reductive amination or cross-coupling reactions, with yields optimized through microwave-assisted synthesis—a hotspot in "green chemistry advancements." Its stability under physiological pH (6–8) makes it suitable for in vitro assays, a topic often queried as "piperidine stability in drug formulations."

Beyond pharmaceuticals, this compound finds niche applications in material science, such as designing fluorinated liquid crystals for display technologies. This intersects with searches like "fluorine in functional materials," reflecting cross-disciplinary interest. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper PPE is recommended during synthesis.

In conclusion, 3-(2-fluoro-3-methylphenyl)methylpiperidine exemplifies the convergence of medicinal chemistry and material innovation. Its CAS No. 1337198-64-7 serves as a pivotal identifier for researchers exploring "fluorinated building blocks" or "piperidine-based scaffolds." Future directions may explore its enantioselective synthesis, responding to the trending query "chiral piperidines in asymmetric catalysis."